Cas no 1806072-06-9 (Methyl 2-(difluoromethyl)-4-methylpyridine-3-acetate)

• Product Name: Methyl 2-(difluoromethyl)-4-methylpyridine-3-acetate
• CAS No: 1806072-06-9
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• CID: 4848118
• Update Time: 2025-06-09

Methyl 2-(difluoromethyl)-4-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-methylpyridine-3-acetate

• Inchi： 1S/C10H11F2NO2/c1-6-3-4-13-9(10(11)12)7(6)5-8(14)15-2/h3-4,10H,5H2,1-2H3
• InChI Key： CNGZRBGMRUIFTQ-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OC)=C(C)C=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-4-methylpyridine-3-acetate

Comprehensive Overview of Methyl 2-(difluoromethyl)-4-methylpyridine-3-acetate (CAS No. 1806072-06-9)

Methyl 2-(difluoromethyl)-4-methylpyridine-3-acetate (CAS No. 1806072-06-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, featuring a difluoromethyl group and a pyridine ring, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers and industry professionals are increasingly interested in its potential as a building block for drug discovery and advanced material development.

The molecular structure of Methyl 2-(difluoromethyl)-4-methylpyridine-3-acetate combines a pyridine core with a difluoromethyl substituent, which enhances its reactivity and stability under various conditions. This combination is particularly appealing for designing novel compounds with improved bioavailability and metabolic stability. The presence of the methyl ester group further facilitates its use in esterification and transesterification reactions, making it a versatile intermediate in organic synthesis.

In recent years, the demand for fluorinated compounds like Methyl 2-(difluoromethyl)-4-methylpyridine-3-acetate has surged due to their applications in medicinal chemistry. Fluorine incorporation often improves the pharmacokinetic properties of drug candidates, such as membrane permeability and resistance to enzymatic degradation. This compound’s difluoromethyl moiety is a key feature that aligns with the growing trend of fluorine-based drug design, a hot topic in pharmaceutical research.

Another area of interest is the compound’s role in agrochemical innovation. The pyridine and difluoromethyl groups are common motifs in pesticides and herbicides, contributing to their efficacy and environmental stability. As sustainable agriculture gains traction, researchers are exploring how Methyl 2-(difluoromethyl)-4-methylpyridine-3-acetate can be leveraged to develop next-generation crop protection agents with lower toxicity and higher specificity.

From a synthetic chemistry perspective, the compound’s ester functionality offers flexibility for further derivatization. Chemists can hydrolyze the methyl ester to yield the corresponding carboxylic acid or react it with nucleophiles to form amides and other derivatives. This adaptability makes it a valuable tool for constructing complex molecules, particularly in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs.

The stability and solubility of Methyl 2-(difluoromethyl)-4-methylpyridine-3-acetate under physiological conditions also make it a candidate for prodrug development. Prodrugs are biologically inactive compounds that convert into active drugs in vivo, and the methyl ester group in this molecule could serve as a cleavable promoiety. This application is particularly relevant in addressing challenges like poor oral bioavailability or targeted drug delivery.

In material science, the compound’s fluorinated pyridine structure contributes to its potential use in designing advanced polymers and coatings. Fluorine-containing materials often exhibit exceptional thermal stability, chemical resistance, and low surface energy, making them ideal for high-performance applications. Researchers are investigating how Methyl 2-(difluoromethyl)-4-methylpyridine-3-acetate can be incorporated into polymeric frameworks to enhance these properties.

As the scientific community continues to explore the applications of Methyl 2-(difluoromethyl)-4-methylpyridine-3-acetate, its commercial availability and scalable synthesis remain critical considerations. Manufacturers are optimizing production protocols to ensure high purity and yield, catering to the needs of academic and industrial laboratories. The compound’s CAS No. 1806072-06-9 serves as a unique identifier, facilitating procurement and regulatory compliance.

In conclusion, Methyl 2-(difluoromethyl)-4-methylpyridine-3-acetate (CAS No. 1806072-06-9) represents a multifaceted compound with broad applicability across diverse scientific disciplines. Its difluoromethyl and pyridine functionalities, combined with its ester group, position it as a valuable asset in drug discovery, agrochemical development, and material innovation. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in chemistry and beyond.